Cas no 332363-16-3 (3-Amino-benzenepropanamine)

• Product Name: 3-Amino-benzenepropanamine
• CAS No: 332363-16-3
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• MDL: MFCD07644610
• CID: 858716
• PubChem ID: 21646698
• Update Time: 2026-04-29

3-Amino-benzenepropanamine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-benzenepropanamine
• 3-(3-aminopropyl)aniline

• MDL： MFCD07644610
• Inchi： InChI=1S/C9H14N2/c10-6-2-4-8-3-1-5-9(11)7-8/h1,3,5,7H,2,4,6,10-11H2
• InChI Key： LPCINXWHNYBINL-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)N)CCCN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines

Additional information on 3-Amino-benzenepropanamine

Introduction to 3-Amino-benzenepropanamine (CAS No. 332363-16-3)

3-Amino-benzenepropanamine, also known as CAS No. 332363-16-3, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound is a derivative of benzene, with an amino group attached to the third carbon atom of the benzene ring, and a propanamine chain extending from the same carbon. The structure of this compound makes it highly versatile, enabling it to participate in a wide range of chemical reactions and applications.

The synthesis of 3-Amino-benzenepropanamine involves several steps, including the nitration of benzene followed by reduction and subsequent alkylation or acylation reactions. Recent advancements in synthetic chemistry have allowed for more efficient and environmentally friendly methods to produce this compound, reducing the overall cost and environmental impact of its synthesis. Researchers have also explored the use of catalysts to enhance the reaction efficiency, making the production process more sustainable.

Applications of 3-Amino-benzenepropanamine

Pharmaceutical Industry: One of the most promising applications of 3-Amino-benzenepropanamine is in the pharmaceutical industry. This compound has shown potential as a precursor for various drug molecules, particularly those targeting specific receptors or enzymes. Recent studies have demonstrated its ability to modulate certain cellular pathways, making it a valuable tool in drug discovery and development.

Agricultural Sector: In agriculture, 3-Amino-benzenepropanamine has been investigated for its role as a plant growth regulator. Studies have shown that this compound can enhance crop yields by promoting root development and improving nutrient uptake in plants. Its application in sustainable agriculture is an area that continues to be explored, with researchers focusing on optimizing its use to minimize environmental impact.

MATERIALS SCIENCE: The unique chemical properties of 3-Amino-benzenepropanamine also make it valuable in materials science. It has been used as a building block for synthesizing advanced materials such as polymers and composites. Recent research has highlighted its potential in creating high-performance materials for use in electronics, aerospace, and other industries.

Toxicology and Environmental Impact:

The safety and environmental impact of 3-Amino-benzenepropanamine are critical considerations for its widespread use. Recent studies have focused on understanding its toxicity profile and biodegradability. Research indicates that while the compound is generally considered safe under normal usage conditions, prolonged exposure or improper disposal can pose risks to aquatic ecosystems.

Sustainable Synthesis Methods:

In response to growing concerns about environmental sustainability, researchers have developed greener synthesis methods for producing CAS No. 332363-16-3 strong>. These methods often involve the use of renewable raw materials and energy-efficient processes, reducing the overall carbon footprint associated with production.

FUTURE RESEARCH DIRECTIONS: strong>

The future of < strong > 87595985 strong > lies in exploring new applications and improving existing ones through innovative research. Current studies are focusing on enhancing its bioavailability for pharmaceutical applications and developing novel formulations for agricultural use. p > In conclusion, 87595985 represents a versatile chemical compound with a wide range of applications across multiple industries. Its continued development will depend on ongoing research aimed at improving its synthesis methods, expanding its uses, and ensuring its safe integration into various sectors.